Cas no 58898-54-7 (2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid)

2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid is a heterocyclic carboxylic acid derivative featuring a tetrahydroquinoline core with an oxo substituent at the 2-position and an acetic acid moiety linked via an ether bridge at the 6-position. This compound is of interest in medicinal and synthetic chemistry due to its structural versatility, serving as a key intermediate in the synthesis of biologically active molecules. Its functional groups enable further derivatization, making it valuable for drug discovery and agrochemical applications. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined structure ensures reproducibility in research and industrial processes.

2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid structure

58898-54-7 structure

Product Name:2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid

CAS No:58898-54-7

MF:C₁₁H₁₁NO₄

MW:221.209343194962

MDL:MFCD09047886

CID:949276

PubChem ID:12819282

Update Time:2025-10-19

2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid Chemical and Physical Properties

Names and Identifiers

- (2-OXO-1,2,3,4-TETRAHYDROQUINOLIN-6-YL)OXY]ACETIC ACID
- 2-[(2-oxo-3,4-dihydro-1H-quinolin-6-yl)oxy]acetic acid
- (2-oxo-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid
- [(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid
- 2-((2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy)acetic acid
- 2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yloxy)acetic acid
- 6-(Carboxymethoxy)-3,4-dihydro-carbostyril
- AC1Q7675
- AG-G-09007
- CTK8F2231
- EN300-27468
- T5856571
- 2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid
- 58898-54-7
- 2-((2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy)aceticacid
- DA-27068
- DTXSID80510652
- AKOS000131348
- Z235348153
- SCHEMBL14815990
- ((2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy)acetic acid
- VYZHZRBXFADZJA-UHFFFAOYSA-N
- G35479
- 2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid
- MDL： MFCD09047886
- Inchi： 1S/C11H11NO4/c13-10-4-1-7-5-8(16-6-11(14)15)2-3-9(7)12-10/h2-3,5H,1,4,6H2,(H,12,13)(H,14,15)
- InChI Key： VYZHZRBXFADZJA-UHFFFAOYSA-N
- SMILES： O(CC(=O)O)C1C=CC2=C(C=1)CCC(N2)=O

Computed Properties

Exact Mass: 221.06883
Monoisotopic Mass: 221.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 75.6Å²

Experimental Properties

PSA: 75.63

2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E590635-50mg	2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic Acid	58898-54-7		50mg	$ 50.00	2022-06-05
TRC	E590635-100mg	2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic Acid	58898-54-7		100mg	$ 95.00	2022-06-05
TRC	E590635-500mg	2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic Acid	58898-54-7		500mg	$ 320.00	2022-06-05
Chemenu	CM245573-1g	2-((2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy)acetic acid	58898-54-7	97%	1g	$***	2023-05-30
Enamine	EN300-27468-0.05g	2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid	58898-54-7	95%	0.05g	$42.0	2023-09-10
Enamine	EN300-27468-0.1g	2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid	58898-54-7	95%	0.1g	$66.0	2023-09-10
Enamine	EN300-27468-0.25g	2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid	58898-54-7	95%	0.25g	$92.0	2023-09-10
Enamine	EN300-27468-0.5g	2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid	58898-54-7	95%	0.5g	$175.0	2023-09-10
Enamine	EN300-27468-1.0g	2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid	58898-54-7	95%	1.0g	$256.0	2023-02-14
Enamine	EN300-27468-2.5g	2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid	58898-54-7	95%	2.5g	$503.0	2023-09-10

2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid Related Literature

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Related Categories

Additional information on 2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid

Comprehensive Overview of 2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid (CAS No. 58898-54-7)

2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid (CAS No. 58898-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique tetrahydroquinoline core and oxyacetic acid side chain, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents, aligning with the growing demand for novel therapeutic solutions.

The structural motif of 2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid is notable for its heterocyclic framework, which is a common feature in many bioactive molecules. Recent studies highlight its role in modulating enzyme activity and cellular signaling pathways, topics frequently searched in academic and industrial databases. Its CAS No. 58898-54-7 serves as a critical identifier for researchers sourcing high-purity samples for experimental use, emphasizing the importance of accurate chemical nomenclature in scientific literature.

In the context of green chemistry and sustainable synthesis, this compound has been investigated for its potential to reduce environmental impact. The integration of 2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid into eco-friendly catalytic processes addresses the rising interest in biodegradable intermediates and low-toxicity reagents. Such advancements resonate with global trends toward carbon footprint reduction and circular economy practices, frequently discussed in contemporary research forums.

From a commercial perspective, the demand for CAS No. 58898-54-7 is driven by its utility in high-value chemical synthesis. Suppliers and manufacturers often emphasize its purity grade and batch consistency, key factors for laboratories requiring reproducible results. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity, ensuring compliance with industry standards.

Looking ahead, the exploration of 2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxyacetic Acid in nanotechnology and material science presents exciting opportunities. Its molecular architecture could contribute to the design of functionalized polymers or smart materials, aligning with searches for "innovative chemical applications" and "advanced material precursors." As interdisciplinary research expands, this compound is poised to play a pivotal role in bridging chemistry with cutting-edge technologies.